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Introduction

Cerium Fluoride (CeF3) is a high-density, fast, and radiation-hard inorganic scintillator.[1][2] Its
favorable properties, including a fast decay time, good stopping power due to its high density
(6.16 g/cms3), and non-hygroscopic nature, make it a material of interest for various
applications.[1] These applications span high-energy physics, nuclear physics, and medical
imaging.[2][3][4] The scintillation mechanism in CeF3 is based on the 5d-4f electronic
transitions of the Cerium (Ce3*) ions, which results in prompt light emission primarily in the
ultraviolet range, with peaks around 286, 300, and 340 nm.[1][5]

This document provides detailed application notes and experimental protocols for the
characterization of CeF3 scintillators, focusing on the measurement of its primary scintillation
properties: light yield, energy resolution, and decay time.

Key Scintillation Properties and Measurement Principles

e Light Yield: This is the number of scintillation photons produced per unit of energy deposited
by incident radiation (typically expressed in photons/MeV). It is a crucial parameter for
determining the sensitivity and signal-to-noise ratio of a detector. The light yield of CeF3 is
relatively low, reported as 4-5% of Sodium lodide (Nal(Tl)) or around 8,500 photons/MeV.[1]

[6] It is measured by analyzing the pulse height spectrum from a radioactive source of known
energy.
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» Energy Resolution: This parameter describes the ability of a detector to distinguish between
two gamma-rays with very similar energies. It is typically defined as the full width at half
maximum (FWHM) of a full-energy photopeak divided by the peak’s centroid. The energy
resolution is influenced by the scintillator's intrinsic properties, such as light yield non-
proportionality, and the performance of the photodetector.[7][3]

o Scintillation Decay Time: This is the time it takes for the scintillation emission to decrease to
1/e of its initial intensity following excitation. CeF3 is known for its fast response, with
multiple decay components. The primary components have been identified with decay times
of approximately 5 ns and 30 ns, though other faster and slower components have also been
observed.[1][6][9] This property is critical for applications requiring high count rates and fast
timing, such as time-of-flight measurements.

Experimental Protocols

Protocol 1: Light Yield and Energy Resolution
Measurement

This protocol details the procedure for measuring the light yield and energy resolution of a
CeF3 crystal using a gamma-ray source.

Materials and Equipment:

e CeF3 crystal

o Photomultiplier Tube (PMT) or Silicon Photomultiplier (SiPM)
o Optical coupling grease

e Light-tight housing or dark box

e High Voltage (HV) Power Supply

o Radioactive gamma-ray source (e.g., 13’Cs - 662 keV)[10]

o Preamplifier

e Shaping Amplifier
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e Multichannel Analyzer (MCA)
e Oscilloscope
Methodology:
e Crystal Preparation and Coupling:
o Ensure the CeF3 crystal surfaces are clean and polished.

o Apply a thin, uniform layer of optical coupling grease to the face of the crystal that will be
coupled to the photodetector.

o Firmly press the crystal onto the photodetector window to ensure good optical contact and
remove any air bubbles.

o Detector Assembly:
o Place the coupled crystal and photodetector assembly inside a light-tight housing.

o Connect the photodetector to the HV power supply and the signal output to the
preamplifier.

o System Setup and Calibration:

o Connect the preamplifier output to the shaping amplifier, and the amplifier output to the
MCA. Use an oscilloscope to monitor the pulse shape from the amplifier.

o Turn on the HV power supply and set it to the manufacturer's recommended voltage for
the photodetector.

o Place the 137Cs gamma source at a fixed distance from the CeF3 crystal.
o Data Acquisition:

o Acquire a pulse height spectrum using the MCA for a sufficient duration to obtain a well-
defined photopeak at 662 keV with good statistics.
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o Data Analysis:

o Energy Resolution: Fit the 662 keV photopeak in the MCA spectrum with a Gaussian
function. The energy resolution (R) is calculated as:

» R (%) = (FWHM / Peak Centroid) * 100
= Where FWHM is the Full Width at Half Maximum of the Gaussian fit.

o Light Yield: The relative light yield can be determined by comparing the position of the
photopeak centroid with that obtained from a reference scintillator (e.g., Nal(Tl)) under
identical conditions. The absolute light yield (in photons/MeV) requires calibration of the
single-photoelectron response of the photodetector.[10]

Click to download full resolution via product page

Figure 1: Workflow for measuring light yield and energy resolution.

Protocol 2: Scintillation Decay Time Measurement

This protocol describes the time-correlated single-photon counting (TCSPC) method for
measuring the scintillation decay time of CeF3.

Materials and Equipment:

e CeF3 crystal coupled to a fast photodetector (e.g., microchannel plate PMT or fast standard
PMT)

e Pulsed excitation source (e.g., pulsed X-ray tube, pulsed laser, or gamma source like 22Na
for coincidence measurements)

o Constant Fraction Discriminators (CFD)
¢ Time-to-Amplitude Converter (TAC)

e Multichannel Analyzer (MCA)
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« Digital Oscilloscope (for monitoring)

Methodology:

e Detector Setup:
o Prepare and couple the CeF3 crystal to the fast photodetector as described in Protocol 1.
o Place the assembly in a light-tight housing.

e Electronics Configuration:

o The signal from the photodetector (anode) is fed into a CFD (CFD_Stop). The output of
this CFD provides the "stop" signal for the TAC.

o Areference timing signal from the pulsed source (or from a second detector in a
coincidence setup) is fed into another CFD (CFD_Start) to provide the "start" signal for the
TAC.

o The output of the TAC is a pulse whose amplitude is proportional to the time difference
between the start and stop signals. This output is sent to the MCA.

o Data Acquisition:
o Excite the CeF3 crystal with the pulsed source.

o The MCA will accumulate a histogram of the time differences, which corresponds to the
scintillation decay profile. Acquire data until the histogram has sufficient statistics to clearly
resolve the decay components.

e Data Analysis:
o The resulting spectrum from the MCA represents the decay time curve.

o Fit the decay curve with a sum of exponential functions to extract the decay time constants
(1) and their relative intensities. The fitting function is typically of the form:

w () =2 A *exp(-t/ 1)
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» Where Ai is the intensity and Ti is the decay time of the i-th component.

Click to download full resolution via product page

Figure 2: Block diagram of a setup for decay time measurement.

Data Presentation

The following table summarizes the key scintillation properties of CeF3 as reported in the
literature. Researchers should expect some variation based on crystal quality, size, and specific
experimental conditions.

Property Reported Value(s) Reference(s)
Density 6.16 g/cm?3 [1]

Emission Peaks 286, 300, 340 nm [1]

~290 nm and 340 nm [5][11]

Light Yield 4-5% of Nal(Tl) [1]

~8,500 photons/MeV [6]

~11,800 photons/MeV [12]

Low compared to CeBrs and

[5]

BGO
Decay Time Components Fast: ~5 ns, Slow: ~30 ns [1]
Fast: ~10 ns, Slow: ~32 ns [9]

136 ps (3.7%), 855 ps

6
(12.2%), 805 ns (84.0%) o]

Refractive Index 1.62 @ 400 nm [1]

Hygroscopicity Non-hygroscopic [1]
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Logical Diagram of Scintillation Process

The scintillation process in CeF3 involves several sequential steps, from the interaction of
incident radiation to the detection of light.

/[ EdgesA->B; B->C; C->D; D->E; E ->F [Ihead=cluster_detector, Itail=cluster_crystal,
label="UV Photons"]; F->G; G->H;H->1;1->]J;}

Figure 3: The logical sequence of events in a CeF3 scintillation detector.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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